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Compound of Interest

Compound Name: Pentrium

CAS No.: 8056-60-8

Cat. No.: B1221896

Get Quote

In the dynamic landscape of drug development, the synthesis and handling of novel chemical

entities demand rigorous safety protocols. While the substance referred to as "Pentrium" is not

a recognized single chemical compound, the identifier "Pentrium" in chemical databases

corresponds to a mixture of two distinct components: Pentaerythritol Tetranitrate (PETN) and 7-

Chloro-2-(methylimino)-5-phenyl-2,3-dihydro-4H-1,4-benzodiazepin-4-ol.

This guide provides essential, immediate safety and logistical information for the handling of

each of these components individually. Furthermore, it outlines crucial considerations for

managing novel mixtures in a research and development setting. Adherence to these

guidelines is paramount for ensuring the safety of all laboratory personnel and the integrity of

the research.

Component 1: Pentaerythritol Tetranitrate (PETN)
PETN is a white, crystalline solid primarily known as a powerful explosive.[1] It is also used

medically as a vasodilator.[2] Extreme caution must be exercised when handling this

compound due to its sensitivity to shock, friction, and heat.[3]
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Essential Safety Information
Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Explosive; mass

explosion hazard[4]
Explosive Danger

H201: Explosive;

mass explosion

hazard.[4]

Cardiovascular

System Effects[4][5]
Health Hazard Warning

May cause a

decrease in blood

pressure, dizziness,

and headaches.[5][6]

Personal Protective Equipment (PPE)
Protection Type Specification Rationale

Eye Protection Chemical safety goggles
Protects against splashes and

airborne particles.

Hand Protection
Neoprene or rubber gloves[3]

[5]

Provides a barrier against skin

contact.

Body Protection Protective work clothing[5][7] Minimizes skin exposure.

Respiratory Protection

OSHA/NIOSH approved dust,

mist, and fume filter

respirator[3]

Required when ventilation is

inadequate to control airborne

particles.

Handling and Storage
Handling:

Work in a designated area with controlled access.

Use explosion-proof electrical equipment and fittings.[7]

Avoid shock, impact, sparks, and friction.[3]

All equipment used when handling the product must be grounded.[6]
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Keep the substance wetted with at least 25% water to reduce sensitivity.[4]

Storage:

Store in tightly closed containers in a cool, well-ventilated area away from heat, light, and

sources of ignition.[4][7]

Store away from incompatible materials such as oxidizing agents and organic acids.[7]

Spill and Disposal Plan
Spill Response:

Evacuate non-essential personnel from the area.[7]

Remove all ignition sources.[3][7]

Dampen the spilled material with acetone or water.[7]

Carefully collect the material using non-sparking tools and place it in a sealed, conductive

bag for disposal.[3]

Ventilate and wash the spill area with acetone, followed by soap and water.[7]

Waste Disposal:

Waste PETN is classified as a hazardous waste (EPA Hazardous Waste Number D003)

due to its reactivity.[3]

Disposal must be carried out by qualified personnel in accordance with local, state, and

federal regulations.[3] The preferred methods are open burning or open detonation.[3]

Component 2: 7-Chloro-2-(methylimino)-5-phenyl-
2,3-dihydro-4H-1,4-benzodiazepin-4-ol
This compound is a benzodiazepine, a class of drugs known for their effects on the central

nervous system.[8] It is structurally related to chlordiazepoxide and should be handled with

care due to its potential physiological effects.
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Essential Safety Information
Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal, Inhalation)
Skull and Crossbones Danger

R23/24/25: Toxic by

inhalation, in contact

with skin and if

swallowed.[9]

Developmental

Toxicity
Health Hazard Warning

Can cause

developmental

toxicity.[8]

Personal Protective Equipment (PPE)
Protection Type Specification Rationale

Eye Protection Chemical safety goggles
Protects against splashes and

airborne particles.[10]

Hand Protection
Compatible chemical-resistant

gloves[10]
Prevents skin absorption.

Body Protection Suitable protective clothing[9] Minimizes skin exposure.

Respiratory Protection
Government-approved

respirator[10]

Required when handling

powders or in case of aerosol

generation.

Handling and Storage
Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[11]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[12]

Wash hands thoroughly after handling.[12]

Storage:
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Keep container tightly closed.[9]

Store in a cool, dry, and well-ventilated place.

Spill and Disposal Plan
Spill Response:

Wear appropriate PPE.

Avoid dust formation.

Carefully sweep or scoop up the spilled material and place it in a labeled container for

disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Waste Disposal:

Dispose of waste in accordance with all applicable local, state, and federal regulations.

Do not discharge into drains or the environment.

Handling Novel Mixtures: A Procedural Workflow
When creating a novel mixture such as "Pentrium," a thorough risk assessment is critical. The

properties of a mixture may not be simply the sum of its components; unforeseen reactions or

synergistic effects can occur.
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Workflow for Handling Novel Chemical Mixtures

Planning & Assessment

Execution

Post-Execution

Component Analysis:
Review SDS for each component

Mixture Risk Assessment:
Consider potential interactions and synergistic effects

Develop Standard Operating Procedure (SOP)

Select & Don Appropriate PPE

Perform Mixing in a Controlled Environment
(e.g., Fume Hood)

Label Mixture Clearly

Proper Storage of Mixture

Decontamination of Work Area & Equipment

Segregated Waste Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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